Cas no 5527-69-5 (4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide)

4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide structure
5527-69-5 structure
Product Name:4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
CAS No:5527-69-5
MF:C12H8F2N2O4S
MW:314.264728546143
CID:1592114
PubChem ID:2850037
Update Time:2025-04-21

4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
    • benzenesulfonamide, 4-fluoro-N-(2-fluoro-5-nitrophenyl)-
    • NCIKRZGFPUKLJD-UHFFFAOYSA-N
    • DB-138462
    • AKOS003980782
    • STK039084
    • DTXSID40385984
    • 349127-89-5
    • CS-0366592
    • 5527-69-5
    • 4-Fluoro-N-(2-fluoro-5-nitro-phenyl)-benzenesulfonamide
    • 4-FLUORO-N-(2-FLUORO-5-NITROPHENYL)-1-BENZENESULFONAMIDE
    • 4-fluoro-N-(2-fluoro-5-nitrophenyl)-benzenesulfonamide
    • SCHEMBL4540927
    • Inchi: 1S/C12H8F2N2O4S/c13-8-1-4-10(5-2-8)21(19,20)15-12-7-9(16(17)18)3-6-11(12)14/h1-7,15H
    • InChI Key: NCIKRZGFPUKLJD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NC1C(=CC=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Exact Mass: 314.01734
  • Monoisotopic Mass: 314.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.58
  • Boiling Point: 430.9°C at 760 mmHg
  • Flash Point: 214.4°C
  • Refractive Index: 1.623
  • PSA: 89.31
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